Endosidin2

• CAS: 1839524-44-5
• Molecular Formula: C15H12FIN2O3
• Molecular Weight: 414.17 g/mol
• InChI: InChI=1S/C15H12FIN2O3/c1-22-13-6-9(5-12(17)14(13)20)8-18-19-15(21)10-3-2-4-11(16)7-10/h2-8,20H,1H3,(H,19,21)/b18-8+
• InChIKey: UIADDCURKKFTFW-QGMBQPNBSA-N

Endosidin 2 (CAS 1839524-44-5): A Selective EXO70 Inhibitor for Quantitative Exocytosis Studies

Endosidin 2 (ES2; CAS 1839524-44-5) is a cell-permeable, small-molecule benzylidene-benzohydrazide [1] that acts as a selective, reversible inhibitor of the EXO70 subunit of the exocyst complex . Its mechanism involves binding to the C-terminal domain of EXO70 (Kd = 253 µM for Arabidopsis EXO70A1) , thereby disrupting the tethering of post-Golgi vesicles to the plasma membrane and inhibiting both exocytosis and endosomal recycling in plant and mammalian cells [2].

1

Mechanism Selective, reversible EXO70 subunit inhibition for exocytosis and endosomal recycling studies.

2

Model Compatibility Cross-kingdom activity supports research in plant, fungal, and mammalian cell models.

3

Workflow Suitable for chemical genetic screens, quantitative proteomics, and polarized growth assays.

• [1] Zhang, C., Brown, M. Q., van de Ven, W., Zhang, Z. M., Wu, B., Young, M. C., ... & Raikhel, N. V. (2016). Endosidin2 targets conserved exocyst complex subunit EXO70 to inhibit exocytosis. Proceedings of the National Academy of Sciences, 113(1), E41-E50. View Source
• [2] TargetMol. Endosidin-2 Product Datasheet. CAS No. 1839524-44-5. View Source

Why Generic Exocytosis Inhibitors Cannot Substitute for Endosidin 2 (ES2) in Targeted Trafficking Research

Generic substitution of ES2 with broad-spectrum endomembrane disruptors like Brefeldin A (BFA) is scientifically invalid. While BFA induces non-specific Golgi collapse by targeting COPI coatomer, ES2 exhibits a defined and selective mode of action, inhibiting exocytosis without affecting the structural integrity of other internal compartments [1]. Furthermore, even closely related analogs like ES2-14 exhibit markedly different species-specificity profiles; ES2-14 lacks activity on mammalian EXO70, whereas ES2 maintains potent cross-kingdom inhibition [2]. This high degree of target and species selectivity precludes functional interchangeability and mandates the use of authentic ES2 for reproducible, pathway-specific investigation.

BFA Brefeldin A causes non-specific Golgi collapse, which may confound exocytosis-specific endpoint interpretation.

ES2-14 Analog ES2-14 lacks mammalian EXO70 activity; species-specificity profile may not transfer to cross-kingdom studies.

Genetic KO EXO70 knockouts often cause lethality; target engagement may not be tunable or reversible for functional screening.

• [1] Raikhel, N. V., Hicks, G. R., & Zhang, C. (2018). The Exocyst as a Novel Drug Target of Endosidin2 and Application as a Therapeutic. U.S. Patent Application Publication No. US 2018/0362449 A1. View Source
• [2] Huang, L., Li, X., Li, Y., Yin, X., Li, Y., Wu, B., ... & Zhang, C. (2019). Endosidin2-14 Targets the Exocyst Complex in Plants and Fungal Pathogens to Inhibit Exocytosis. Plant Physiology, 180(3), 1756–1770. View Source

Endosidin 2 (ES2) Quantitative Differentiation Data: Evidence-Based Selection Guide

Endosidin 2 Exhibits Superior Selectivity Over Brefeldin A (BFA) in Endomembrane Disruption

ES2 inhibits exocytosis and endosomal recycling with high specificity, unlike Brefeldin A (BFA), which causes widespread disruption of the Golgi apparatus. A direct comparative study determined that ES2 inhibits protein recycling to the plasma membrane without affecting the integrity of other internal compartments, a key limitation of BFA [1].

Selectivity vs. BFA

Head-to-head

ES2 inhibits recycling without disrupting internal compartment integrity, unlike BFA.

Supports exocytosis-specific endpoint studies.

In vivo comparison in plant models.

Evidence Dimension	Selectivity of Endomembrane Disruption
Target Compound Data	Specific inhibition of endosomal recycling; no effect on internal compartment integrity
Comparator Or Baseline	Brefeldin A (BFA): Non-specific disruption of Golgi structure and protein secretion
Quantified Difference	ES2 inhibits recycling without affecting other internal compartments, unlike BFA.
Conditions	Comparative analysis of compound traits and localization effects in Arabidopsis and tobacco pollen (in vivo)

Why This Matters

This differential selectivity is critical for experiments requiring specific perturbation of exocytosis without confounding effects on the Golgi apparatus or general secretion.

• [1] IGERT Highlight. (2011). Dissecting dynamic endosomal recycling in plants. ChemGen IGERT Program. View Source

Endosidin 2 Exhibits Broader Species Activity Compared to Analog ES2-14 for Cross-Kingdom Studies

While ES2 is an effective inhibitor of exocytosis in both plant and mammalian cells, its analog ES2-14 displays a restricted species-specificity profile. ES2-14 targets plant and fungal EXO70 proteins but fails to inhibit transferrin recycling in mammalian cells [1]. This demonstrates that ES2 possesses a unique, broad-spectrum activity profile necessary for cross-kingdom research applications, a property not shared by its close analog.

Species Specificity vs. ES2-14

Head-to-head

ES2-14 shows a complete loss of activity on mammalian EXO70 and transferrin recycling.

Cross-kingdom model-response context.

Mammalian transferrin recycling assay.

Evidence Dimension	Species Specificity of EXO70 Inhibition
Target Compound Data	Inhibits exocytosis in plant and mammalian cells
Comparator Or Baseline	ES2-14: Inhibits exocytosis in plants and fungi, but does not affect mammalian EXO70 or transferrin recycling.
Quantified Difference	ES2-14 shows a complete loss of activity on mammalian cells.
Conditions	Plant (Arabidopsis) growth assays and mammalian cell transferrin recycling assays

Why This Matters

This data directly informs procurement for research groups studying conserved eukaryotic mechanisms, as ES2 is the only viable small-molecule option for comparative studies across plant and animal systems.

• [1] Huang, L., Li, X., Li, Y., Yin, X., Li, Y., Wu, B., ... & Zhang, C. (2019). Endosidin2-14 Targets the Exocyst Complex in Plants and Fungal Pathogens to Inhibit Exocytosis. Plant Physiology, 180(3), 1756–1770. View Source

Endosidin 2 Potently Inhibits Polarized Plant Cell Growth with Defined IC50 Range

In the moss Physcomitrium patens, a model for polarized cell growth, ES2 inhibits growth with an IC50 of 8.8 µM (95% CI: 4.0–19.9 µM) [1]. This quantitative potency provides a benchmark for functional studies, enabling precise, tunable control over exocytosis [2].

Polarized Growth IC50

Head-to-head

IC50 = 8.8 µM (95% CI: 4.0–19.9 µM)

Supports dose-response assay context for tip growth studies.

Measured in Physcomitrium patens protonemata.

Evidence Dimension	Inhibition of Polarized Growth (IC50)
Target Compound Data	IC50 = 8.8 µM (95% CI: 4.0–19.9 µM)
Comparator Or Baseline	DMSO (vehicle control): No inhibition; tip cells rupture at 50 µM ES2.
Quantified Difference	Potent, dose-dependent inhibition of growth and exocytosis.
Conditions	In vivo dose-response assay on Physcomitrium patens protonemata (plant moss model)

Why This Matters

A well-defined IC50 value enables researchers to select precise working concentrations for reproducible phenotypic analysis, a critical parameter for experimental design and procurement of the correct tool compound.

• [1] Bormann, E., Xu, R., Nargi, C., Wu, M., & Vidali, L. (2022). Inhibition of the Exocyst Complex with Endosidin 2 Reduces Polarized Growth in Physcomitrium patens. microPublication Biology. View Source
• [2] Li, X., Wang, D., Yin, X., Dai, M., Staiger, C. J., & Zhang, C. (2024). A chemical genetic screen with the EXO70 inhibitor Endosidin2 uncovers potential modulators of exocytosis in Arabidopsis. Plant Direct, 8(6), e592. View Source

Endosidin 2 Treatment Reveals a Unique Subset of 145 Exocyst-Dependent Cargo Proteins

Short-term (2-hour) ES2 treatment of Arabidopsis roots, combined with quantitative proteomics, led to a significant reduction in the plasma membrane abundance of 145 proteins, identifying them as candidate cargo proteins of exocyst-mediated trafficking [1]. This specific, quantifiable proteomic footprint differentiates ES2's action from other trafficking inhibitors and establishes it as a unique tool for dissecting the exocyst-dependent secretome.

Cargo Proteomics

Cross-study comparable

145 PM proteins identified as candidate exocyst cargo after 2h ES2 treatment.

Supports exocyst-dependent secretome mapping.

Arabidopsis root quantitative proteomics.

Evidence Dimension	Plasma Membrane Proteome Remodeling
Target Compound Data	Significant reduction in abundance of 145 plasma membrane proteins
Comparator Or Baseline	Untreated Arabidopsis roots (control)
Quantified Difference	145 proteins identified as candidate exocyst cargo.
Conditions	2-hour treatment of Arabidopsis thaliana roots; analyzed via plasma membrane enrichment and quantitative proteomics

Why This Matters

This evidence demonstrates that ES2 is not a blunt instrument but a precise chemical probe for systematically mapping the exocyst-dependent proteome, a capability unmatched by genetic knockouts or non-specific inhibitors.

• [1] Li, X., Zhu, P., Chen, Y. J., Huang, L., Wang, D., Newton, D. T., ... & Zhang, C. (2023). The EXO70 inhibitor Endosidin2 alters plasma membrane protein composition in Arabidopsis roots. Frontiers in Plant Science, 14, 1171957. View Source

Endosidin 2 Enables Tunable and Reversible Chemical Genetic Screens to Overcome Mutant Lethality

Traditional genetic knockout approaches for exocyst subunits (e.g., EXO70) often result in lethality or severe developmental defects, limiting their utility for functional genomics [1]. In contrast, ES2 offers a tunable and reversible chemical perturbation. A large-scale chemical genetic screen using ES2 successfully identified 70 ES2-hypersensitive mutants (es2s), revealing new genetic interactors that were previously inaccessible via standard genetics [2].

Chemical Genetic Screen

Class-level inference

70 novel ES2-hypersensitive mutants identified via tunable, reversible inhibition.

Enables pathway-modulator screening context.

Arabidopsis thaliana screen; review genetic interactor data.

Evidence Dimension	Functional Genomics Tractability
Target Compound Data	Enabled identification of 70 ES2-hypersensitive mutants via tunable, reversible inhibition.
Comparator Or Baseline	Genetic knockout of EXO70: Often lethal or causes severe developmental phenotypes, precluding systematic screening.
Quantified Difference	70 novel es2s mutants identified and mapped, including 14 nonallelic mutations.
Conditions	Large-scale chemical genetic screen in Arabidopsis thaliana

Why This Matters

For researchers studying essential exocyst functions, ES2 is the only practical tool for conducting systematic, high-throughput genetic screens to identify novel pathway modulators.

• [1] Li, X., Wang, D., Yin, X., Dai, M., Staiger, C. J., & Zhang, C. (2024). A chemical genetic screen with the EXO70 inhibitor Endosidin2 uncovers potential modulators of exocytosis in Arabidopsis. Plant Direct, 8(6), e592. View Source
• [2] Raikhel, N. V., Hicks, G. R., & Zhang, C. (2018). The Exocyst as a Novel Drug Target of Endosidin2 and Application as a Therapeutic. U.S. Patent Application Publication No. US 2018/0362449 A1. View Source

Endosidin 2 (ES2) Optimal Application Scenarios for Scientific Research

Chemical Genetic Screens to Identify Modulators of the Essential Exocyst Pathway

ES2 is uniquely suited for large-scale chemical genetic screens aimed at uncovering novel regulators of exocytosis. Its tunable and reversible nature overcomes the lethality associated with knockout mutations in essential exocyst subunits like EXO70. As demonstrated in a 2024 study, ES2 enabled the identification of 70 novel hypersensitive mutants in Arabidopsis, providing a systematic approach to mapping the genetic landscape of exocyst function [1]. Researchers can employ ES2 to create a sensitized genetic background, screen mutagenized populations, and identify enhancers or suppressors of the exocytosis pathway that would be impossible to find with traditional genetics [2].

Quantitative Proteomics to Define the Exocyst-Dependent Plasma Membrane Proteome

In proteomics studies, ES2 serves as a specific chemical probe to distinguish cargo proteins that rely on exocyst-mediated trafficking from those that do not. Short-term ES2 treatment, followed by plasma membrane enrichment and quantitative proteomic analysis, has been shown to significantly reduce the abundance of 145 specific plasma membrane proteins in Arabidopsis roots [3]. This approach allows researchers to functionally categorize the secretome and identify novel exocyst-dependent cargo, providing a level of pathway-specific resolution not achievable with non-specific inhibitors like BFA or wortmannin [4].

Dissection of Polarized Growth and Cell Wall Deposition Mechanisms

ES2 is an essential tool for studying polarized cell growth in model systems such as the moss Physcomitrium patens. The compound's dose-dependent inhibition of exocytosis (IC50 = 8.8 µM) [5] provides a means to quantitatively assess the contribution of vesicle trafficking to tip growth and cell wall deposition. By using ES2, researchers can uncouple membrane delivery from other growth processes, enabling precise analysis of exocytosis dynamics and the study of cargo delivery mechanisms in a living, growing cell [6].

Cross-Kingdom Comparative Studies of Conserved Exocyst Function

ES2 is the preferred chemical inhibitor for comparative cell biology studies across plant and animal kingdoms. Its broad-spectrum activity against both plant and mammalian EXO70 isoforms contrasts sharply with the limited specificity of analogs like ES2-14, which is inactive in mammalian cells [7]. This makes ES2 the only viable small molecule for investigating conserved eukaryotic mechanisms of exocyst-mediated exocytosis and endosomal recycling, allowing researchers to compare and contrast pathway regulation across evolutionary lineages [8].

Application

Selection Property

Validation Focus

Chemical genetic screens for exocyst modulators

Tunable, reversible EXO70 inhibition

Mutant screening and pathway-suppressor identification

Quantitative proteomics of exocyst-dependent secretome

Specific plasma membrane cargo depletion profile

Exocyst-dependent protein trafficking verification

Polarized cell growth and wall deposition assays

Defined dose-response inhibition of tip growth

Phenotypic endpoint and exocytosis dynamics review

Cross-kingdom comparative exocyst function studies

Broad-spectrum plant and mammalian EXO70 activity

Species-specificity and endosomal recycling endpoint comparison

• [1] Li, X., Wang, D., Yin, X., Dai, M., Staiger, C. J., & Zhang, C. (2024). A chemical genetic screen with the EXO70 inhibitor Endosidin2 uncovers potential modulators of exocytosis in Arabidopsis. Plant Direct, 8(6), e592. View Source
• [2] Raikhel, N. V., Hicks, G. R., & Zhang, C. (2018). The Exocyst as a Novel Drug Target of Endosidin2 and Application as a Therapeutic. U.S. Patent Application Publication No. US 2018/0362449 A1. View Source
• [3] Li, X., Zhu, P., Chen, Y. J., Huang, L., Wang, D., Newton, D. T., ... & Zhang, C. (2023). The EXO70 inhibitor Endosidin2 alters plasma membrane protein composition in Arabidopsis roots. Frontiers in Plant Science, 14, 1171957. View Source
• [4] Huang, L., & Zhang, C. (2018). Use Endosidin2 to Study Plant Exocytosis and Vacuolar Trafficking. Methods in Molecular Biology, 1789, 167-175. View Source
• [5] Bormann, E., Xu, R., Nargi, C., Wu, M., & Vidali, L. (2022). Inhibition of the Exocyst Complex with Endosidin 2 Reduces Polarized Growth in Physcomitrium patens. microPublication Biology. View Source
• [6] Huang, L., Li, X., Li, Y., Yin, X., Li, Y., Wu, B., ... & Zhang, C. (2019). Endosidin2-14 Targets the Exocyst Complex in Plants and Fungal Pathogens to Inhibit Exocytosis. Plant Physiology, 180(3), 1756–1770. View Source
• [7] Zhang, C., Brown, M. Q., van de Ven, W., Zhang, Z. M., Wu, B., Young, M. C., ... & Raikhel, N. V. (2016). Endosidin2 targets conserved exocyst complex subunit EXO70 to inhibit exocytosis. Proceedings of the National Academy of Sciences, 113(1), E41-E50. View Source
• [8] TargetMol. Endosidin-2 Product Datasheet. CAS No. 1839524-44-5. View Source